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Compound of Interest

Compound Name:
N-(2-ethoxyphenyl)-3-

oxobutanamide

Cat. No.: B1362492 Get Quote

Researchers, scientists, and drug development professionals seeking detailed information on

the biological activity of N-(2-ethoxyphenyl)-3-oxobutanamide will find a notable scarcity of

publicly available data. Despite its defined chemical structure, extensive searches of scientific

literature and chemical databases have yielded minimal information regarding its specific

biological effects, mechanisms of action, and associated experimental protocols.

This technical guide aims to provide a comprehensive overview of the currently available

information, or lack thereof, and to contextualize the compound within the broader landscape of

related chemical structures with known biological activities.

Compound Profile: N-(2-ethoxyphenyl)-3-
oxobutanamide
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Identifier Value

IUPAC Name N-(2-ethoxyphenyl)-3-oxobutanamide

Synonyms
Acetoacet-o-phenetidide, N-(2-

ethoxyphenyl)acetoacetamide

CAS Number 41687-09-6

Molecular Formula C12H15NO3

Molecular Weight 221.25 g/mol

Structure (See Figure 1)

Current Status of Biological Activity Data
As of the latest available information, there are no significant, peer-reviewed studies detailing

the specific biological activities of N-(2-ethoxyphenyl)-3-oxobutanamide. Searches of

prominent scientific databases, including PubMed, Scopus, and Web of Science, did not reveal

any dedicated research on the pharmacological, toxicological, or any other biological effects of

this compound.

The PubChem database, a comprehensive resource for chemical information, lists the

compound (CID 296086) but does not contain any associated bioactivity data. This suggests

that the compound has not been extensively screened in biological assays or that the results of

any such screenings have not been made public.

Inferences from Structurally Related Compounds
While direct data is lacking, it is possible to make some tentative inferences based on the

biological activities of structurally similar molecules. N-(2-ethoxyphenyl)-3-oxobutanamide
belongs to the class of acetoacetanilides, which are known to be versatile precursors in the

synthesis of various heterocyclic compounds, some of which possess biological activity.

For instance, related anilide and carboxamide derivatives have been investigated for a range of

biological activities, including:
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Antimicrobial Activity: Various N-aryl-3-oxobutanamide derivatives have been synthesized

and evaluated for their potential as antibacterial and antifungal agents.

Anti-inflammatory Activity: The core anilide structure is present in some non-steroidal anti-

inflammatory drugs (NSAIDs).

Analgesic Activity: Certain acetoacetanilide derivatives have been explored for their pain-

relieving properties.

It is crucial to emphasize that these are general activities of related chemical classes, and it

cannot be assumed that N-(2-ethoxyphenyl)-3-oxobutanamide possesses any of these

properties without direct experimental evidence.

Potential Signaling Pathways and Mechanisms of
Action (Hypothetical)
Given the absence of experimental data, any discussion of signaling pathways or mechanisms

of action for N-(2-ethoxyphenyl)-3-oxobutanamide remains purely hypothetical. Based on its

structure, potential, yet unproven, interactions could involve:

Enzyme Inhibition: The β-dicarbonyl moiety could potentially chelate metal ions in the active

sites of metalloenzymes.

Receptor Binding: The substituted phenyl ring and amide linkage could facilitate binding to

various cellular receptors.

The following diagram illustrates a hypothetical workflow for the initial screening of N-(2-
ethoxyphenyl)-3-oxobutanamide to elucidate its biological activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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